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Compound of Interest

Compound Name: 2-Bromo-6-fluoro-4-methylaniline

Cat. No.: B098318

Essential Safety and Handling Guide for 2-Bromo-6-
fluoro-4-methylaniline

This guide provides comprehensive safety protocols and operational directives for the handling
and disposal of 2-Bromo-6-fluoro-4-methylaniline (CAS No. 18349-09-2). As a substituted
aniline, this compound warrants careful handling due to its presumed toxicological properties,
which are characteristic of this class of chemicals. This document is intended for researchers,
scientists, and drug development professionals to ensure a safe laboratory environment.

Hazard Assessment: Understanding the Risks

While a comprehensive Safety Data Sheet (SDS) for 2-Bromo-6-fluoro-4-methylaniline is not
readily available, data from structurally analogous compounds—such as 2-Bromo-6-
fluoroaniline, 4-Bromo-2-methylaniline, and other halogenated anilines—provide a strong basis
for a conservative risk assessment.[1][2][3] The primary hazards are anticipated to be:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][3][4][5]

o Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[1][2][3][4]

[5]

o Respiratory Irritation: May cause respiratory tract irritation.[1][2][3][5]
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» Organ Toxicity: Potential for damage to organs through prolonged or repeated exposure.[2]

[3]5][6]

Aromatic amines as a class are known for their ability to be readily absorbed through the skin,
potentially leading to systemic toxicity.[7] Therefore, preventing all routes of exposure is
paramount.

Hazard Classification

Anticipated GHS Hazard
Statement

Source Analogy

Acute Oral Toxicity

H302: Harmful if swallowed

[5]i8]

Acute Dermal Toxicity

H312: Harmful in contact with

skin

[5]

Acute Inhalation Toxicity

H332: Harmful if inhaled

[1]5]

Skin Corrosion/Irritation

H315: Causes skin irritation

[1](21[5]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation

[1](21[5]

- . H335: May cause respiratory
Specific Target Organ Toxicity [11121151191

irritation

Personal Protective Equipment (PPE): A Multi-Layered
Defense

A robust PPE strategy is non-negotiable when handling 2-Bromo-6-fluoro-4-methylaniline.
The selection of appropriate PPE is based on minimizing exposure through dermal contact,
inhalation, and eye contact.

Caption: PPE selection workflow for handling 2-Bromo-6-fluoro-4-methylaniline.

o Hand Protection: Due to the high risk of dermal absorption associated with anilines, proper
glove selection is critical. While nitrile gloves offer some protection, they are not
recommended for prolonged contact with aniline.[8] Therefore, a double-gloving strategy is
advised:
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o Inner Glove: A standard nitrile examination glove.

o Quter Glove: A chemical-resistant glove made of Butyl rubber or Viton®. These materials
have demonstrated superior resistance to aniline and its derivatives.

e Eye and Face Protection: Chemical splash goggles that provide a complete seal around the
eyes are mandatory.[9] When there is a significant risk of splashing, a face shield should be
worn in conjunction with goggles.

o Respiratory Protection: All handling of 2-Bromo-6-fluoro-4-methylaniline should be
conducted within a certified chemical fume hood to minimize inhalation of dust or vapors.[1]
For weighing and transferring solid material, an N95 dust mask can provide an additional
layer of protection.[8] In the event of a spill or if work must be performed outside of a fume
hood, a full-face respirator equipped with organic vapor cartridges is necessary.

o Body Protection: A fully buttoned, flame-retardant laboratory coat should be worn at all times.
For procedures involving larger quantities or a higher risk of splashing, a chemical-resistant
apron is also required.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling this compound will ensure a safe and controlled
experimental environment.

e Preparation:

o Designated Area: All work with 2-Bromo-6-fluoro-4-methylaniline must be performed in
a designated area within a chemical fume hood.

o Emergency Equipment: Verify the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

o Spill Kit: Ensure a chemical spill kit appropriate for solid and organic compounds is readily
available. This should include absorbent materials like vermiculite or sand, and designated
waste containers.

e Handling:
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o Personal Protective Equipment: Don all required PPE before handling the chemical.

o Dispensing: Handle the compound exclusively within a chemical fume hood. Use spatulas
and weighing paper for solid transfers to minimize dust generation.

o Storage: Store 2-Bromo-6-fluoro-4-methylaniline in a tightly sealed, properly labeled
container in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[1] Protect from light.

e Post-Handling:

o Decontamination: Thoroughly decontaminate all surfaces and equipment that have come
into contact with the compound using an appropriate solvent (e.g., ethanol) followed by
soap and water.

o Glove Removal: Remove gloves using the proper technique to avoid skin contact with the
contaminated exterior.

o Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[2]

Emergency Procedures: Preparedness and Response

In the event of an exposure or spill, immediate and appropriate action is crucial.

o Eye Contact: Immediately flush eyes with copious amounts of water at an emergency
eyewash station for at least 15 minutes, holding the eyelids open.[1] Seek immediate
medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes.[4] Seek medical attention.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1][9] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical
attention.
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o Spill Cleanup:

o Small Spills (inside a fume hood): Wearing appropriate PPE, carefully sweep up the solid
material, avoiding dust generation. Place the material in a sealed, labeled container for
hazardous waste disposal. Clean the spill area with a suitable solvent and then with soap
and water.

o Large Spills (or any spill outside a fume hood): Evacuate the area and prevent entry. Notify
your institution's environmental health and safety (EHS) department immediately.

Disposal Plan: Environmental Responsibility

All waste containing 2-Bromo-6-fluoro-4-methylaniline must be treated as hazardous waste.
» Waste Collection:

o Solid Waste: Collect all solid waste, including contaminated gloves, weighing papers, and
absorbent materials, in a designated, labeled, and sealed hazardous waste container.

o Liquid Waste: Collect any solutions containing the compound in a separate, labeled
hazardous waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[9] Do
not dispose of this chemical down the drain or in the regular trash. Contact your institution's
EHS department for specific disposal procedures.

By adhering to these rigorous safety protocols, researchers can effectively mitigate the risks
associated with handling 2-Bromo-6-fluoro-4-methylaniline, ensuring personal safety and the
integrity of their work environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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